Cas no 2229454-39-9 (2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2229454-39-9
• MF: C₁₃H₁₄F₂O₂
• MW: 240.25
• CID: 5012684
• PubChem ID: 164182196
• Update Time: 2025-06-08

2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-isopropylphenyl)cyclopropane-1-carboxylic acid
• 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid
• 2,2-difluoro-1-(4-propan-2-ylphenyl)cyclopropane-1-carboxylic acid
• G79567
• 2,2-difluoro-1-[4-(propan-2-yl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1951003
• 22-difluoro-1-(4-isopropylphenyl)cyclopropane-1-carboxylic acid
• 2229454-39-9

• Inchi： InChI=1S/C13H14F2O2/c1-8(2)9-3-5-10(6-4-9)12(11(16)17)7-13(12,14)15/h3-6,8H,7H2,1-2H3,(H,16,17)
• InChI Key： TYHDRLKYIJROSG-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C2(CC2(F)F)C(=O)O

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229454-39-9)

2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid, identified by its CAS number 2229454-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both fluoro and alkyl substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a promising candidate for various applications.

The molecular structure of 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a fluoro group at the 2-position and a propyl group at the 4-position of a phenyl ring. This configuration results in a molecule with high lipophilicity and potential for interaction with biological targets. The fluoro substitution enhances the metabolic stability and binding affinity of the compound, while the propyl group introduces additional steric hindrance, which can be crucial for optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that cyclopropane moieties can disrupt hydrogen bonding networks, leading to altered binding affinities and selectivity. The incorporation of fluorine atoms further enhances these properties by increasing the compound's resistance to metabolic degradation. This makes 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its utility in targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The unique structural features of 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid allow it to interact with proteins in ways that conventional molecules may not. This has led to several promising preclinical studies investigating its efficacy in animal models.

The synthesis of 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its strain energy and reactivity. However, advances in synthetic methodologies have made it possible to introduce various substituents while maintaining the integrity of the ring structure. Techniques such as metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing this complex molecule.

The pharmacological profile of CAS No. 2229454-39-9 has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits potent inhibitory activity against certain enzymes and receptors relevant to human health. For instance, studies have shown that it can modulate the activity of cytochrome P450 enzymes, which play a critical role in drug metabolism. Additionally, its interaction with G protein-coupled receptors has been explored as a potential therapeutic strategy for treating neurological disorders.

The use of computational modeling has also been instrumental in understanding the behavior of 2,2-difluoro-1-4-(propan-2-yl)phenylcyclopropane-1-carboxylic acid at both molecular and cellular levels. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validation through high-throughput screening assays, which allow for rapid identification of lead compounds.

The industrial significance of CAS No. 2229454-39-9 cannot be overstated. As pharmaceutical companies continue to seek innovative molecules for drug development, compounds like this one offer a rich source of inspiration. Their unique structural features make them ideal candidates for further optimization through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) methodologies. These strategies leverage the knowledge gained from computational modeling and experimental data to refine lead compounds into viable therapeutic agents.

In conclusion, 2,2-difluoro-1-4-(propan-2-y l)phenylcyclopropane -1-carboxylic acid (CAS No .2229454 -39 -9) represents a significant advancement in the field of medicinal chemistry . Its novel structural features , combined with promising preclinical data , position it as a valuable asset for future drug discovery efforts . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in developing next-generation therapeutics .